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Compound of Interest

Compound Name: 4-Fluoro-4'-methylchalcone

CAS No.: 13565-38-3

Cat. No.: B1366602

Get Quote

Introduction
4-Fluoro-4'-methylchalcone is a synthetic organic compound belonging to the chalcone

family, which are open-chain flavonoids characterized by a three-carbon α,β-unsaturated

carbonyl system linking two aromatic rings. This particular derivative, featuring a fluorine atom

on one aromatic ring and a methyl group on the other, has garnered significant interest in both

academic and industrial research. The strategic placement of these functional groups

enhances its physicochemical properties and biological activity, making it a valuable building

block in medicinal chemistry and a promising candidate for materials science applications.[1]

This guide provides a comprehensive overview of its chemical identity, synthesis, spectroscopic

characterization, and key applications, with a focus on its utility for researchers in drug

development and materials science.

Core Identity and Physicochemical Properties
A precise understanding of a compound's identity and physical characteristics is fundamental

for any research application.
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CAS Number and Nomenclature
CAS Number: 13565-38-3[1][2]

IUPAC Name: (E)-3-(4-fluorophenyl)-1-(4-methylphenyl)prop-2-en-1-one[2]

Synonyms:

4-Fluoro-4'-methylchalcone[2]

(2E)-3-(4-fluorophenyl)-1-(p-tolyl)prop-2-en-1-one[2]

2-(4-Fluorobenzal)-4'-methylacetophenone[1]

2-(4-Fluorobenzylidene)-4'-methylacetophenone[1]

(E)-3-(4-fluorophenyl)-1-(p-tolyl)prop-2-en-1-one[2]

Physicochemical Data Summary
The key properties of 4-Fluoro-4'-methylchalcone are summarized in the table below. This

data is critical for determining appropriate solvents, storage conditions, and analytical methods.

Property Value Source

Molecular Formula C₁₆H₁₃FO [1][2]

Molecular Weight 240.28 g/mol [1]

Appearance
Light orange to yellow to green

powder/crystal
[1]

Melting Point 130 - 134 °C [1]

Purity ≥ 98% (by GC) [1]

Storage Store at room temperature [1]

Monoisotopic Mass 240.095043196 Da [2]

Topological Polar Surface Area 17.1 Å² [2]
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Synthesis and Spectroscopic Characterization
The synthesis of chalcones is a cornerstone of organic chemistry education and research due

to its reliability and versatility. The primary route to 4-Fluoro-4'-methylchalcone is the Claisen-

Schmidt condensation.

Synthesis Pathway: Claisen-Schmidt Condensation
This base-catalyzed condensation reaction involves the reaction of an aromatic aldehyde (4-

fluorobenzaldehyde) with an aromatic ketone (4'-methylacetophenone). The causality of this

reaction hinges on the generation of a nucleophilic enolate from the ketone, which then attacks

the electrophilic carbonyl carbon of the aldehyde. Subsequent dehydration of the aldol

intermediate yields the stable α,β-unsaturated ketone system characteristic of chalcones.
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Reactants Reaction Conditions

Core Mechanism

Final Product

4-Fluorobenzaldehyde

Nucleophilic Attack
on Aldehyde

4'-Methylacetophenone

Enolate Formation
(from Ketone)

Base Catalyst
(e.g., NaOH or KOH)

Solvent
(e.g., Ethanol)

Aldol Adduct
(Intermediate)

Dehydration

4-Fluoro-4'-methylchalcone

Purification
(Recrystallization)
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Cytoplasm

Pro-inflammatory Stimuli
(e.g., TNFα)

IKK Complex

activates

NF-κB / IκBα
(Inactive Complex)

phosphorylates IκBα

p-IκBα

Proteasome

degradation

NF-κB
(in Nucleus)

Gene Transcription

Inflammation &
Cell Survival

4-Fluoro-4'-methylchalcone

May Inhibit

Inhibits

releases & translocates
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1. Cell Preparation 2. Compound Treatment

3. MTT Assay

4. Data Analysis

Seed Cancer Cells
(e.g., A549, MCF-7)

in 96-well plate

Incubate for 24h
(allow attachment)

Treat cells with
different concentrations

Prepare Stock Solution
of Chalcone in DMSO

Create Serial Dilutions
(e.g., 0.1 to 100 µM)

Incubate for 48-72h

Add MTT Reagent
to each well

Incubate for 4h
(Formazan crystal formation)

Add Solubilizing Agent
(e.g., DMSO, isopropanol)

Measure Absorbance
(at ~570 nm)

Calculate % Viability
vs. Control

Plot Dose-Response Curve
& Determine IC₅₀

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b1366602/docs?utm_src=pdf-body-img#an-in-depth-technical-guide-to-4-fluoro-4-methylchalcone
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1366602?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources
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methylchalcone]. BenchChem, [2026]. [Online PDF]. Available at:
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fluoro-4-methylchalcone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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